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Compound of Interest

Compound Name: LQ23

Cat. No.: B15136801

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The PI3K/Akt/mTOR signaling pathway is a critical intracellular cascade that governs essential

cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2]

Dysregulation of this pathway is a common feature in many human cancers, making it a prime

target for therapeutic intervention.[1][3] LQ23 is a novel, potent, and selective small molecule

inhibitor of the PI3K/Akt/mTOR pathway, targeting the upstream kinase PI3K. By inhibiting

PI3K, LQ23 aims to block the downstream signaling cascade, thereby inducing cancer cell

death and inhibiting tumor growth.

These application notes provide detailed protocols for the preclinical evaluation of LQ23,

focusing on in vitro and in vivo experimental designs to assess its efficacy and mechanism of

action.
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Mechanism of Action: PI3K Inhibitor

Molecular Weight: 414.4 g/mol

Purity: >99% (HPLC)

Formulation: Provided as a lyophilized powder. For in vitro studies, reconstitute in DMSO to

a stock concentration of 10 mM. For in vivo studies, formulate in a vehicle of 5% DMSO,

40% PEG300, 5% Tween 80, and 50% saline.

Storage: Store lyophilized powder at -20°C. Store reconstituted stock solutions at -80°C in

aliquots to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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